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Compound of Interest

Compound Name: MFI8

Cat. No.: B379325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the mitochondrial fusion inhibitor

MFI8 and its application in combination therapies, with a focus on its synergistic effects with

pro-apoptotic agents. Detailed protocols for key experimental validations are included.

Introduction to MFI8
MFI8 is a small molecule inhibitor of mitofusins (MFN1 and MFN2), essential proteins that

mediate the fusion of the outer mitochondrial membrane.[1][2] By inhibiting MFN1 and MFN2,

MFI8 effectively blocks mitochondrial fusion, leading to an increase in mitochondrial fission.[1]

[2] This disruption of mitochondrial dynamics has significant downstream consequences,

including the induction of minority mitochondrial outer membrane permeabilization (MOMP),

release of cytochrome c, and subsequent activation of caspase-3 and -7, ultimately leading to

apoptosis.[3][4]

Mechanism of Action and Signaling Pathway
MFI8 binds to the HR2 domain of MFN2, modulating its conformation and inhibiting the

formation of MFN1/2 homo- and hetero-oligomers necessary for mitochondrial fusion.[4] This

inhibition triggers a signaling cascade that sensitizes cells to apoptosis.
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Measure tumor volume
(e.g., 2-3 times per week)

Monitor body weight and
general health

Continue treatment until
predefined endpoint

Analyze tumor growth inhibition

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b379325?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b379325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b379325?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2072-6694/17/21/3452
https://www.youtube.com/watch?v=q0Q2tSTUasY
https://www.medchemexpress.com/mfi8.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9262907/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9262907/
https://www.benchchem.com/product/b379325#how-to-use-mfi8-in-combination-with-other-drugs
https://www.benchchem.com/product/b379325#how-to-use-mfi8-in-combination-with-other-drugs
https://www.benchchem.com/product/b379325#how-to-use-mfi8-in-combination-with-other-drugs
https://www.benchchem.com/product/b379325#how-to-use-mfi8-in-combination-with-other-drugs
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b379325?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b379325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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